4-Undecanoylpyridine
Cat. No. B8511595
M. Wt: 247.38 g/mol
InChI Key: RVMGBBJVLDBWBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05219847
Procedure details
To 50 ml of anhydrous ether was added 1.22 g of magnesium for Grignard reaction, and 11.0 g of 1-bromodecane was added to the mixture while stirring. After the magnesium was completely dissolved, a diethyl ether solution of 5.20 g (50 mmol) of 3-cyanopyridine was added dropwise, and the mixture refluxed for 4 hours. After cooling, saturated ammonium chloride solution was added, the diethyl ether layer was separated, and the aqueous layer was further extracted with diethyl ether. The ether layers were combined, washed with water, and then dried over anhydrous sodium sulfate. After concentration under a reduced pressure, the residue was purified by separation by silica gel chromatography (ethyl acetate:hexane=1:4) to give 7.20 g of the desired product (yield 58.3%).
Identifiers
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REACTION_CXSMILES
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[Mg].Br[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11]C.C([C:15]1[CH:16]=[N:17][CH:18]=[CH:19][CH:20]=1)#N.[Cl-].[NH4+].C([O:25][CH2:26][CH3:27])C>>[C:26]([C:20]1[CH:15]=[CH:16][N:17]=[CH:18][CH:19]=1)(=[O:25])[CH2:27][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH3:11] |f:3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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11 g
|
|
Type
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reactant
|
|
Smiles
|
BrCCCCCCCCCC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Mg]
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[NH4+]
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Step Four
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Name
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|
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Quantity
|
5.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)C=1C=NC=CC1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OCC
|
Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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while stirring
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added to the mixture
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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the mixture refluxed for 4 hours
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|
Duration
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4 h
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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After cooling
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the diethyl ether layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was further extracted with diethyl ether
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WASH
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Type
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WASH
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|
Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
After concentration under a reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was purified by separation by silica gel chromatography (ethyl acetate:hexane=1:4)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCCCCC)(=O)C1=CC=NC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.2 g | |
| YIELD: PERCENTYIELD | 58.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
